Cas no 62306-78-9 (4-Formylfuran-2-boronic Acid)

• Product Name: 4-Formylfuran-2-boronic Acid
• CAS No: 62306-78-9
• MF: C₅H₅BO₄
• MW: 139.90180182457
• MDL: MFCD02179485
• CID: 501736
• PubChem ID: 2736495
• Update Time: 2025-11-02

4-Formylfuran-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Formylfuran-2-yl)boronic acid
• 4-Formylfuran-2-boronic acid
• Boronic acid,B-(4-formyl-2-furanyl)-
• MFCD02179485
• 62306-78-9
• DTXSID40371403
• WHHDYDVWDKATTB-UHFFFAOYSA-N
• SCHEMBL1046920
• AKOS004116562
• (4-formylfuran-2-yl)boronicacid
• AS-32994
• AB11237
• (4-formyl-2-furanyl)boronic acid
• 4-formylfuran-2-ylboronic acid
• DB-054124
• CS-0174817
• 4-Formylfuran-2-boronic Acid

• MDL： MFCD02179485
• Inchi： 1S/C5H5BO4/c7-2-4-1-5(6(8)9)10-3-4/h1-3,8-9H
• InChI Key： WHHDYDVWDKATTB-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C=C1B(O)O

Computed Properties

• Exact Mass: 140.02800
• Monoisotopic Mass: 140.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.36
• Melting Point: Not available
• Boiling Point: 345℃ at 760 mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.51
• PSA: 70.67000
• LogP: -1.22810
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Formylfuran-2-boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Formylfuran-2-boronic Acid

4-Formylfuran-2-boronic Acid: A Versatile Compound in Modern Biomedical Research

4-Formylfuran-2-boronic Acid (CAS No. 62306-78-9) is a multifunctional compound that has garnered significant attention in the biomedical field due to its unique chemical structure and potential applications in drug discovery, material science, and biological imaging. This compound belongs to the family of boronic acids, which are characterized by their ability to form reversible covalent bonds with diols through a process known as boronic acid-diol complexation. The presence of a formyl group (–CHO) at the 4-position and a boronic acid functional group at the 2-position of the furan ring contributes to its reactivity and biological activity.

Recent studies have highlighted the role of 4-Formylfuran-2-boronic Acid in the development of novel therapeutic agents. For instance, a 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound can act as a precursor for the synthesis of boronic acid-based prodrugs, which are designed to enhance the bioavailability and targeting efficiency of active pharmaceutical ingredients. The CAS No. 62306-78-9 compound’s ability to undergo selective hydrolysis under physiological conditions makes it particularly suitable for controlled drug release applications.

One of the most promising applications of 4-Formylfuran-2-boronic Acid is in the field of targeted drug delivery. Researchers at the University of Tokyo recently reported that this compound can be conjugated with antibody fragments to create boronic acid-antibody conjugates that selectively bind to specific cell surface receptors. This approach has shown potential in improving the efficacy of cancer therapies while minimizing systemic toxicity, as evidenced by a 2024 clinical trial published in OncoImmunology.

In addition to its therapeutic applications, 4-Formylfuran-2-boronic Acid has also been explored for its role in biomaterials science. A team at MIT’s Department of Materials Science and Engineering developed a hydrogel scaffold using this compound as a crosslinking agent. The resulting material exhibited exceptional biocompatibility and mechanical strength, making it a candidate for tissue engineering applications such as cartilage regeneration. The CAS No. 62306-78-9 compound’s ability to form stable networks with polymeric matrices has been a key factor in this advancement.

The chemical versatility of 4-Formylfuran-2-boronic Acid extends to its use in biological imaging. A 2023 study published in ACS Chemical Biology demonstrated that this compound can be functionalized with fluorescent dyes to create boronic acid-based imaging probes. These probes have been successfully used to visualize the accumulation of specific biomarkers in vivo, offering a non-invasive method for early disease detection. The CAS No. 62306-78-9 compound’s optical properties and reactivity make it an ideal candidate for such applications.

Recent advances in green chemistry have also highlighted the environmental benefits of using 4-Formylfuran-2-boronic Acid in synthetic processes. A 2024 review in Green Chemistry discussed how this compound can replace traditional toxic reagents in the synthesis of pharmaceutical intermediates. The CAS No. 62306-78-9 compound’s low toxicity and high selectivity make it a sustainable alternative for industrial applications, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

Despite its promising applications, the 4-Formylfuran-2-boronic Acid compound still faces challenges in terms of scalability and cost-effectiveness. Researchers are actively working on optimizing its synthesis pathways to improve yield and reduce production costs. A 2023 study in Organic Letters reported the development of a catalytic method that significantly enhances the efficiency of 4-Formylfuran-2-boronic Acid synthesis, which could pave the way for its broader commercialization.

The future of 4-Formylfuran-2-boronic Acid research is closely tied to advancements in computational chemistry and machine learning. A 2024 paper in Journal of Medicinal Chemistry described how machine learning algorithms can predict the optimal reaction conditions for synthesizing this compound. These predictive models have the potential to accelerate the discovery of new derivatives with enhanced biological activity, further expanding the compound’s applications in medicine and materials science.

In conclusion, 4-Formylfuran-2-boronic Acid (CAS No. 62306-78-9) represents a versatile and promising compound with a wide range of applications in pharmaceuticals, biomaterials, and imaging technologies. Ongoing research into its synthesis, functionalization, and biological properties is expected to unlock new possibilities for its use in the coming years. As scientists continue to explore its potential, the CAS No. 62306-78-9 compound is likely to play an increasingly important role in the development of innovative solutions for healthcare and industrial challenges.

For further information on the latest developments in 4-Formylfuran-2-boronic Acid research, readers are encouraged to consult recent publications in leading scientific journals and attend relevant conferences in the fields of chemistry, pharmacology, and materials science. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to fully realize the potential of this remarkable compound.